Cas no 1805025-65-3 (Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate)

• Product Name: Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate
• CAS No: 1805025-65-3
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4796132
• Update Time: 2025-05-20

Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate

• Inchi： 1S/C12H12BrNO3/c1-3-17-12(15)8-4-5-11(16-2)10(7-14)9(8)6-13/h4-5H,3,6H2,1-2H3
• InChI Key： FYYDNEDLXWOGFA-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C=CC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate

Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate: A Comprehensive Overview

Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate, with the CAS number 1805025-65-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a bromomethyl substituent, and a cyano group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and as an intermediate in organic synthesis.

The benzoate ester group in Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate plays a crucial role in its chemical reactivity and stability. Ester groups are known for their ability to participate in nucleophilic acyl substitution reactions, making this compound a valuable precursor in the synthesis of more complex molecules. Recent studies have highlighted the importance of such compounds in the development of biodegradable polymers, where the ester linkage can be hydrolyzed under specific conditions to produce environmentally friendly materials.

The bromomethyl substituent introduces additional reactivity to the molecule. Bromine is an electronegative atom that can act as an electron-withdrawing group, influencing the electronic properties of the aromatic ring. This substituent also enables the compound to undergo various substitution reactions, such as nucleophilic aromatic substitution, which is a key reaction in organic synthesis. Researchers have explored the use of this compound in the preparation of novel brominated aromatic compounds with potential applications in flame retardants and electronic materials.

The cyano group attached to the aromatic ring further enhances the compound's versatility. Cyanide groups are strong electron-withdrawing groups that can significantly influence the reactivity of neighboring functional groups. This makes Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate an attractive candidate for use in electrophilic aromatic substitution reactions. Recent advancements in catalytic methods have allowed for more efficient synthesis pathways involving cyano-containing aromatic compounds, opening new avenues for their application in pharmaceuticals and agrochemicals.

The methoxy group present on the aromatic ring contributes to the compound's solubility and stability. Methoxy groups are known to increase the lipophilicity of aromatic compounds, which is an important property for drug delivery systems. Additionally, methoxy groups can participate in hydrogen bonding interactions, making them useful in supramolecular chemistry and crystal engineering.

Recent studies have focused on the potential of Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate as a building block for constructing heterocyclic compounds. Heterocycles are essential components of many bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. By utilizing this compound as a starting material, researchers have successfully synthesized a variety of heterocyclic frameworks with promising biological activities.

In terms of synthesis, Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate can be prepared through a multi-step process involving Friedel-Crafts alkylation, cyanation, and esterification reactions. The choice of catalysts and reaction conditions plays a critical role in achieving high yields and selectivity. Recent advancements in transition metal catalysis have enabled more efficient and environmentally friendly routes to this compound.

From an applications perspective, Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate has shown promise in several areas. In drug discovery, its unique combination of functional groups makes it an ideal candidate for designing molecules with specific pharmacokinetic properties. For instance, researchers have explored its use as a lead compound for developing inhibitors of certain enzymes involved in cancer progression.

In materials science, this compound has been investigated for its potential use in creating advanced materials such as conductive polymers and stimuli-responsive materials. The presence of multiple functional groups allows for fine-tuning of material properties such as conductivity, mechanical strength, and thermal stability.

Furthermore, Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate has been utilized as an intermediate in the synthesis of more complex molecules with applications in agrochemistry. For example, it has been employed in the preparation of herbicides and fungicides with improved efficacy and reduced environmental impact.

Despite its numerous advantages, there are challenges associated with working with this compound. Its reactivity can sometimes lead to side reactions if not properly controlled during synthesis or application. Additionally, optimizing its properties for specific applications often requires careful tuning of reaction conditions or modification of its structure through further functionalization.

In conclusion, Ethyl 2-bromomethyl-3-cyano-4-methoxybenzoate is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an ideal building block for constructing complex molecules with tailored properties. As research continues to uncover new synthetic pathways and applications for this compound